Cas no 86240-28-0 (5-(ethoxymethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 5-(ethoxymethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 86240-28-0
• MF: C₆H₇NO₂S₂
• MW: 189.25527882576
• MDL: MFCD00175004
• CID: 3161579
• PubChem ID: 6183622
• Update Time: 2025-05-23

5-(ethoxymethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-(ethoxymethylene)-2-thioxo-1,3-thiazolidin-4-one
• 5-(ethoxymethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• AKOS000313324
• (5Z)-5-(ethoxymethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• STK350620
• 86240-28-0
• (5Z)-5-(ethoxymethylidene)-2-thioxo-1,3-thiazolidin-4-one
• HMS561N08
• SCHEMBL11116453
• BBL040531

• MDL： MFCD00175004
• Inchi： 1S/C6H7NO2S2/c1-2-9-3-4-5(8)7-6(10)11-4/h3H,2H2,1H3,(H,7,8,10)/b4-3-
• InChI Key： BPNCBJFIFVKUAA-ARJAWSKDSA-N
• SMILES： S1C(NC(/C/1=C/OCC)=O)=S

Computed Properties

• Exact Mass: 188.99182081Da
• Monoisotopic Mass: 188.99182081Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.7Ų

Additional information on 5-(ethoxymethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one

5-(Ethoxymethylidene)-2-Sulfanylidene-1,3-Thiazolidin-4-One: A Comprehensive Overview

The compound with CAS No 86240-28-0, commonly referred to as 5-(ethoxymethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The thiazolidinone core of this molecule is particularly interesting, as it forms the basis for various bioactive compounds.

Recent studies have highlighted the importance of thiazolidinones in medicinal chemistry, particularly in the development of anti-inflammatory and antioxidant agents. The sulfanylidene group within the structure contributes to its reactivity and stability, making it a versatile building block for synthesizing more complex molecules. Researchers have explored the synthesis of this compound through various methods, including condensation reactions and oxidative coupling, which have been optimized to improve yield and purity.

The ethoxymethylidene substituent plays a crucial role in modulating the physical and chemical properties of the compound. This group enhances solubility in organic solvents and influences the molecule's ability to form hydrogen bonds, which are critical for its interactions with biological systems. Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure of this compound, providing insights into its reactivity and potential for use in catalysis.

In terms of applications, 5-(ethoxymethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one has shown promise in the development of novel therapeutic agents. Its ability to inhibit certain enzymes involved in inflammatory pathways makes it a potential candidate for anti-inflammatory drug development. Additionally, its stability under physiological conditions suggests that it could be used as a prodrug or a delivery system for bioactive molecules.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional organic compounds used in industrial applications. Furthermore, its degradation pathways under various environmental conditions have been characterized, providing valuable information for risk assessment and waste management strategies.

The synthesis of 5-(ethoxymethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one involves a multi-step process that requires precise control over reaction conditions. The use of green chemistry principles has been increasingly adopted to minimize waste and reduce the environmental footprint of its production. For instance, solvent-free reactions and catalytic systems have been employed to enhance efficiency while maintaining high product quality.

In conclusion, 5-(ethoxymethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No 86240-28-0) is a versatile and intriguing compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive target for further research in medicinal chemistry and materials science. As new insights into its synthesis, properties, and applications continue to emerge, this compound is poised to play an increasingly important role in advancing modern science and technology.